Cas no 2549034-46-8 (2-(1H-1,3-benzodiazol-1-yl)-1-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}ethan-1-one)

• Product Name: 2-(1H-1,3-benzodiazol-1-yl)-1-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}ethan-1-one
• CAS No: 2549034-46-8
• MF: C₁₉H₂₁N₅O₃
• MW: 367.401743650436
• CID: 5314480
• PubChem ID: 154583920
• Update Time: 2025-07-17

2-(1H-1,3-benzodiazol-1-yl)-1-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Benzimidazol-1-yl)-1-[4-[(5-methoxy-2-pyrimidinyl)oxy]-1-piperidinyl]ethanone
• F6761-2916
• 2-(1H-1,3-benzodiazol-1-yl)-1-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}ethan-1-one
• AKOS040726719
• 2549034-46-8

• Inchi： 1S/C19H21N5O3/c1-26-15-10-20-19(21-11-15)27-14-6-8-23(9-7-14)18(25)12-24-13-22-16-4-2-3-5-17(16)24/h2-5,10-11,13-14H,6-9,12H2,1H3
• InChI Key： PCGPGLFIQRNEBN-UHFFFAOYSA-N
• SMILES： O(C1N=CC(=CN=1)OC)C1CCN(C(CN2C=NC3C=CC=CC2=3)=O)CC1

Computed Properties

• Exact Mass: 367.16443955g/mol
• Monoisotopic Mass: 367.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 627.7±65.0 °C(Predicted)
• pka: 4.71±0.10(Predicted)

Additional information on 2-(1H-1,3-benzodiazol-1-yl)-1-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}ethan-1-one

Comprehensive Analysis of 2-(1H-1,3-benzodiazol-1-yl)-1-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}ethan-1-one (CAS No. 2549034-46-8)

The compound 2-(1H-1,3-benzodiazol-1-yl)-1-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}ethan-1-one, identified by its CAS No. 2549034-46-8, represents a sophisticated small molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a benzodiazole moiety with a methoxypyrimidine-linked piperidine scaffold, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential as a kinase inhibitor or modulator of protein-protein interactions, which aligns with current trends in targeted therapy development.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like this one, due to their versatility in drug design. The presence of both benzodiazole and pyrimidine rings in its structure suggests possible applications in addressing conditions where these pharmacophores have demonstrated efficacy. Computational studies and QSAR modeling have become increasingly important in evaluating such compounds, reflecting the industry's shift toward AI-driven drug discovery methodologies.

The piperidine component of this molecule deserves special attention, as this structural feature is present in numerous FDA-approved drugs. Its incorporation into the 2-(1H-1,3-benzodiazol-1-yl) framework may influence the compound's pharmacokinetic properties, particularly its blood-brain barrier permeability and metabolic stability. These characteristics are crucial considerations in modern CNS drug development, a field experiencing rapid growth due to increasing neurological research funding.

From a synthetic chemistry perspective, the ether linkage between the pyrimidine and piperidine rings presents interesting challenges and opportunities for structure-activity relationship studies. Medicinal chemists are particularly interested in how modifications to this junction might affect the compound's biological activity. This aligns with current research trends focusing on molecular editing techniques to optimize lead compounds.

The methoxy group positioned on the pyrimidine ring may serve multiple purposes, potentially influencing both the molecule's electronic properties and its interactions with biological targets. Such structural features are frequently explored in contemporary fragment-based drug design approaches, which have gained prominence in recent years as tools for addressing challenging drug targets.

Analytical characterization of CAS No. 2549034-46-8 typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. These methods are essential for verifying the compound's purity and understanding its three-dimensional conformation, particularly important given the growing regulatory emphasis on quality by design in pharmaceutical development.

Current literature suggests that compounds with similar structural motifs have shown promise in various therapeutic areas, though specific applications for 2-(1H-1,3-benzodiazol-1-yl)-1-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidin-1-yl}ethan-1-one remain under investigation. The research community is particularly interested in how its unique combination of pharmacophores might be leveraged in precision medicine approaches, a dominant theme in contemporary biomedical research.

From a commercial perspective, the synthesis and availability of this compound reflect broader trends in the fine chemicals market, where there is increasing demand for specialized building blocks in drug discovery. The compound's structural complexity places it in a category of materials that require sophisticated organic synthesis expertise, highlighting the importance of collaboration between academic researchers and specialized chemical suppliers.

Environmental and safety considerations for handling 2549034-46-8 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper chemical safety practices should always be observed, consistent with the pharmaceutical industry's growing emphasis on green chemistry principles and sustainable research practices.

Future research directions for this compound may include detailed biological screening against various target classes, optimization of its synthetic route for scale-up, and computational studies to predict its ADMET properties. These investigations would contribute valuable data to the growing body of knowledge about benzodiazole-containing therapeutics and their potential applications in modern medicine.